2-(6,7-dimethoxy-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]acetamide

• Molecular Formula: C24H26N4O5
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 2-(6,7-dimethoxy-2-methyl-4-oxoquinazolin-3-yl)-N-[2-(5-methoxyindol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C24H26N4O5/c1-15-26-19-13-22(33-4)21(32-3)12-18(19)24(30)28(15)14-23(29)25-8-10-27-9-7-16-11-17(31-2)5-6-20(16)27/h5-7,9,11-13H,8,10,14H2,1-4H3,(H,25,29)
• InChI Key: ZWDVYXMNZQKXNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=C(C=C2C(=O)N1CC(=O)NCCN3C=CC4=C3C=CC(=C4)OC)OC)OC

Description

This compound features a quinazolinone core substituted with 6,7-dimethoxy and 2-methyl groups, connected via an acetamide linker to a 5-methoxyindole moiety. Quinazolinones are known for their diverse pharmacological activities, including kinase inhibition and anticancer effects, while indole derivatives are prominent in drug discovery due to their interaction with biological targets like serotonin receptors and apoptosis regulators .

Comparison with Similar Compounds

Key Observations:

Substituent Effects :

• The target compound’s 6,7-dimethoxy groups likely enhance water solubility compared to ’s 6-fluoro substituent, which increases lipophilicity .
• Chloro/fluoro substituents (e.g., ) may improve target binding via hydrophobic interactions, while methoxy groups (target compound) could favor hydrogen bonding .

Bioactivity Trends :

• Indole-acetamide derivatives with halogenated aryl groups () show potent anticancer activity, suggesting the target’s indole-ethyl group may be optimized for similar pathways .
• ’s oxazolone-indole hybrids exhibit antioxidant activity, highlighting the indole moiety’s versatility in diverse therapeutic contexts .

Research Findings from Analogs

• Anticancer Activity: ’s indole derivatives inhibit Bcl-2/Mcl-1, critical apoptosis regulators.
• Antimicrobial Potential: ’s compounds with fluoro-indole groups show broad-spectrum activity, implying that the target’s methoxyindole could be modified for similar applications .
• Physicochemical Optimization : ’s compound (logP 2.95) balances lipophilicity for membrane permeability, while the target’s higher methoxy content may improve solubility for oral bioavailability .